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Compound of Interest

Compound Name: PSB 0777 ammonium

Cat. No.: B11927286 Get Quote

Technical Support Center: PSB-0777
This technical support center provides guidance for researchers and drug development

professionals on the time-course optimization of PSB-0777 treatment. While the initial query

focused on ammonium treatment, the current body of scientific literature on PSB-0777 does not

contain information regarding this specific application. Instead, research has primarily focused

on its role as a potent and selective adenosine A2A receptor agonist, with significant dose- and

time-dependent effects on neuronal cells.[1][2][3][4][5] This guide, therefore, addresses the

experimental optimization of PSB-0777 in the context of its known biological activities, such as

the modulation of synaptic proteins.[3][4][6]

Frequently Asked Questions (FAQs)
What is PSB-0777?

PSB-0777 is a potent and selective full agonist for the adenosine A2A receptor.[7] It is often

used in research to investigate the roles of this receptor in various physiological processes.

What is the mechanism of action of PSB-0777?

PSB-0777 selectively binds to and activates adenosine A2A receptors, which are a type of G

protein-coupled receptor.[2][6] This activation can trigger downstream signaling pathways that

modulate cellular functions. In neurons, for example, it has been shown to affect the expression

of synaptic proteins like Synapsin-1 and PSD95 in a dose- and time-dependent manner.[4][6]
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What are the recommended storage conditions for PSB-0777?

Solid form: The solid ammonium salt of PSB-0777 should be stored at room temperature.[1]

When stored correctly in a tightly sealed vial, it can be stable for up to 6 months.[8]

Stock solutions: Once prepared, stock solutions should be aliquoted and stored in tightly

sealed vials at -20°C.[8] It is generally recommended to use these solutions within one

month.[8] For optimal results, prepare and use solutions on the same day.[8] Before opening

the vial, it is advisable to let the product sit at room temperature for at least 60 minutes.[8]

What are the best solvents for dissolving PSB-0777?

PSB-0777 ammonium salt is soluble in water and DMSO, with a maximum concentration of 100

mM in both solvents.[1]

Does PSB-0777 have off-target effects?

PSB-0777 exhibits high selectivity for the adenosine A2A receptor.[1] Its affinity for A1, A2B,

and A3 receptors is significantly lower (Ki ≥ 10,000 nM for rat A1, human A2B, and human A3

receptors).[1]

Can PSB-0777 be used in animal studies?

While PSB-0777 has been used in ex vivo and in vitro experiments, it is important to note that

the compound has poor brain penetration and is not orally absorbable.[7] This should be a key

consideration when designing in vivo studies.
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Issue Possible Cause Recommended Solution

Inconsistent or no effect of

PSB-0777 treatment

Improper storage: Degradation

of the compound due to

incorrect storage of the solid or

stock solutions.

Ensure the solid is stored at

room temperature and stock

solutions are aliquoted and

frozen at -20°C for no longer

than one month.[1][8]

Incorrect dosage: The dose-

and time-dependent effects of

PSB-0777 are critical. A dose

that is too low may not elicit a

response, while a high dose

for an extended period might

lead to negative regulatory

effects.[3][4]

Refer to the dose-response

data from relevant studies.[3]

[4] Perform a dose-response

and time-course experiment to

determine the optimal

concentration and duration for

your specific model system.

High cell toxicity or unexpected

negative effects

Prolonged high-dose

treatment: Studies have shown

that while acute high-dose

treatment can have positive

effects on synaptic protein

expression, long-term (e.g., 3

consecutive days) stimulation

with high doses can lead to a

decrease in the expression of

some proteins.[4]

Reduce the treatment duration

or the concentration of PSB-

0777. Consider a time-course

experiment to identify the

optimal treatment window

before negative effects occur.

[4]

Precipitation of the compound

in media

Solubility limits exceeded: The

concentration of PSB-0777 in

the final culture medium may

be too high, or the stock

solution may not have been

properly dissolved.

Ensure the final concentration

in your experimental medium

does not exceed the solubility

limits. When preparing stock

solutions, ensure the

compound is fully dissolved

before adding it to the medium.

Variability between

experiments

Inconsistent stock solution

preparation: The degree of

hydration can vary between

batches of PSB-0777, affecting

Always refer to the batch-

specific data on the Certificate

of Analysis for the precise

molecular weight when
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the molecular weight and,

consequently, the actual

concentration of prepared

stock solutions.

calculating concentrations for

your stock solutions.

Data Presentation
Table 1: Physicochemical Properties of PSB-0777
Ammonium Salt

Property Value Source

Molecular Weight 500.55 [1][5]

Formula C18H20N5O7S2.NH4 [1]

Purity ≥97% [1]

Solubility
Soluble to 100 mM in water

and DMSO
[1]

Storage (Solid) Room Temperature [1]

CAS Number 2122196-16-9 [1]

Table 2: Dose- and Time-Dependent Effects of PSB-0777
on Synaptic Proteins in Rat Primary Cortical Neurons
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Dose Treatment Duration
Effect on Synapsin-
1, PSD95, and
AMPA Receptors

Source

Low (10 nM) 24 hours Sustained elevation [3][4]

3 days Sustained elevation [3][4]

Medium (20 nM) 24 hours Sustained elevation [3][4]

3 days Sustained elevation [3][4]

High (100 nM) 30 minutes
Rapid and significant

increase
[3][4]

3 days

Decreased Synapsin-

1 expression; no

further increase in

PSD95 and AMPA

receptors

[4]

Experimental Protocols
Protocol: Time-Course and Dose-Response Analysis of
PSB-0777 in Cultured Rat Primary Cortical Neurons
This protocol is a general guideline based on methodologies reported in the literature.[3]

1. Reagent Preparation:

PSB-0777 Stock Solution: Prepare a 10 mM stock solution of PSB-0777 ammonium salt in

sterile, nuclease-free water. Gently vortex to dissolve. Aliquot and store at -20°C.

Cell Culture Medium: Use the appropriate culture medium for rat primary cortical neurons.

2. Cell Culture and Plating:

Culture rat primary cortical neurons according to your standard laboratory protocol.
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Plate the cells at the desired density in multi-well plates and allow them to adhere and grow

for the recommended period.

3. PSB-0777 Treatment:

On the day of the experiment, thaw an aliquot of the PSB-0777 stock solution.

Prepare serial dilutions of PSB-0777 in pre-warmed cell culture medium to achieve the final

desired concentrations (e.g., 10 nM, 20 nM, 100 nM).

Remove the old medium from the cells and replace it with the medium containing the

different concentrations of PSB-0777. Include a vehicle control (medium with the same

amount of water used for the highest PSB-0777 concentration).

Incubate the cells for the desired time points (e.g., 30 minutes, 24 hours, 3 days).

4. Post-Treatment Analysis:

At the end of each time point, wash the cells with ice-cold PBS.

Lyse the cells to collect protein extracts for Western blotting to analyze the expression of

Synapsin-1, PSD95, and AMPA receptors.

Alternatively, fix the cells for immunofluorescence analysis to visualize changes in synapse

number and protein localization.

5. Data Analysis:

Quantify the protein expression levels from Western blots and normalize to a loading control.

Analyze the immunofluorescence images to quantify synaptic puncta.

Compare the results from the different PSB-0777 concentrations and time points to the

vehicle control to determine the dose- and time-dependent effects.
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Caption: Signaling pathway of PSB-0777 via the adenosine A2A receptor.
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Caption: Experimental workflow for PSB-0777 time-course optimization.
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Caption: Troubleshooting logic for PSB-0777 experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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